Cas no 906095-17-8 (7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester)

7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester structure
906095-17-8 structure
Product Name:7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
CAS No:906095-17-8
MF:C16H13NO4
MW:283.278724431992
CID:788533
PubChem ID:68457698
Update Time:2025-04-19

7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 7-Benzoxazolecarboxylic acid, 2-(4-methoxyphenyl)-, methyl ester
    • methyl 2-(4-methoxyphenyl)-1,3-benzoxazole-7-carboxylate
    • DTXSID40738390
    • GLTDJSMVUYYKJC-UHFFFAOYSA-N
    • methyl 2-(4-methoxyphenyl)benzoxazole-7-carboxylate
    • SCHEMBL2959887
    • 906095-17-8
    • Methyl 2-(4-methoxyphenyl)benzo[d]oxazole-7-carboxylate
    • Inchi: 1S/C16H13NO4/c1-19-11-8-6-10(7-9-11)15-17-13-5-3-4-12(14(13)21-15)16(18)20-2/h3-9H,1-2H3
    • InChI Key: GLTDJSMVUYYKJC-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC(=CC=2)OC)=NC2C=CC=C(C(=O)OC)C1=2

Computed Properties

  • Exact Mass: 283.08445790g/mol
  • Monoisotopic Mass: 283.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 61.6Ų
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